![molecular formula C19H14N2O4S2 B280955 N-(4-{[(2-oxo-2H-naphtho[1,8-bc]thien-6-yl)sulfonyl]amino}phenyl)acetamide](/img/structure/B280955.png)
N-(4-{[(2-oxo-2H-naphtho[1,8-bc]thien-6-yl)sulfonyl]amino}phenyl)acetamide
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Overview
Description
N-(4-{[(2-oxo-2H-naphtho[1,8-bc]thien-6-yl)sulfonyl]amino}phenyl)acetamide, also known as ONT-093, is a small molecule inhibitor that has been extensively studied for its potential use in treating various diseases.
Mechanism of Action
N-(4-{[(2-oxo-2H-naphtho[1,8-bc]thien-6-yl)sulfonyl]amino}phenyl)acetamide works by inhibiting the activity of several enzymes and proteins, including cyclooxygenase-2 (COX-2), nuclear factor kappa B (NF-κB), and phosphodiesterase 5 (PDE5). By inhibiting these targets, this compound can reduce inflammation, promote apoptosis, and inhibit angiogenesis.
Biochemical and Physiological Effects
Studies have shown that this compound can have several biochemical and physiological effects, including reducing inflammation, promoting apoptosis, inhibiting angiogenesis, and reducing oxidative stress. This compound has also been shown to have neuroprotective effects, which could make it a potential treatment for neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
N-(4-{[(2-oxo-2H-naphtho[1,8-bc]thien-6-yl)sulfonyl]amino}phenyl)acetamide has several advantages for lab experiments, including its small size, high potency, and low toxicity. However, this compound also has some limitations, including its limited solubility in water and its potential for off-target effects.
Future Directions
For N-(4-{[(2-oxo-2H-naphtho[1,8-bc]thien-6-yl)sulfonyl]amino}phenyl)acetamide research include exploring its potential use in treating other diseases, optimizing its pharmacological properties, and developing new formulations that improve its solubility and bioavailability.
Synthesis Methods
N-(4-{[(2-oxo-2H-naphtho[1,8-bc]thien-6-yl)sulfonyl]amino}phenyl)acetamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the synthesis of 2-oxo-2H-naphtho[1,8-bc]thiophene-6-sulfonic acid, which is then converted into the corresponding sulfonyl chloride. The sulfonyl chloride is then reacted with 4-aminophenylacetic acid to yield this compound.
Scientific Research Applications
N-(4-{[(2-oxo-2H-naphtho[1,8-bc]thien-6-yl)sulfonyl]amino}phenyl)acetamide has been studied for its potential use in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound can inhibit the activity of several enzymes and proteins that are involved in the development and progression of these diseases.
Properties
Molecular Formula |
C19H14N2O4S2 |
---|---|
Molecular Weight |
398.5 g/mol |
IUPAC Name |
N-[4-[(3-oxo-2-thiatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaen-9-yl)sulfonylamino]phenyl]acetamide |
InChI |
InChI=1S/C19H14N2O4S2/c1-11(22)20-12-5-7-13(8-6-12)21-27(24,25)17-10-9-16-18-14(17)3-2-4-15(18)19(23)26-16/h2-10,21H,1H3,(H,20,22) |
InChI Key |
NADXIITZPHQXEL-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=C3C=CC=C4C3=C(C=C2)SC4=O |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=C3C=CC=C4C3=C(C=C2)SC4=O |
Origin of Product |
United States |
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